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Compound of Interest

Compound Name: ML169

Cat. No.: B15617897

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of HiMedia's ML169, a
single-component 3,3',5,5'-Tetramethylbenzidine (TMB) substrate solution. Designed for
chromogenic detection in Western blotting and immunohistochemistry (IHC), ML169 interacts
with horseradish peroxidase (HRP) to yield a stable, insoluble dark blue precipitate at the site
of the target antigen.[1][2][3] This document details the product's specifications, experimental
protocols, and the underlying principles of its action.

Product Specifications and Properties

HiMedia ML169 is a ready-to-use solution, simplifying experimental workflows by eliminating
the need for substrate preparation.[1][4] The key features and specifications are summarized
below.
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Property

Specification

Reference

Product Name

TMB Substrate Solution (For
Western Blotting)

[2]

Product Code

ML169

[2]

Appearance

Colorless to slightly yellow

liquid

[1]

Primary Constituent

3,3',5,5'-Tetramethylbenzidine
(TMB)

[2]

Enzyme System

Horseradish Peroxidase (HRP)

[1]

Reaction Product

Insoluble, stable dark blue

precipitate

[1](2]

Applications

Western Blotting,

Immunohistochemistry

[1](2]

Membrane Compatibility

Nitrocellulose and PVDF

membranes

[2][5]

Storage

Refer to product
documentation for specific
instructions, typically

refrigerated.

Principle of Detection: The HRP-TMB Reaction

The core of ML169's functionality lies in the enzymatic reaction between HRP and TMB. In

immunoassays like Western blotting and IHC, an HRP-conjugated secondary antibody is

employed to detect a primary antibody specifically bound to the target protein. Upon the

addition of the ML169 substrate, the HRP enzyme catalyzes the oxidation of TMB in the

presence of a peroxide, leading to the formation of a dark blue precipitate at the precise

location of the target protein.[1] The intensity of the blue color is proportional to the amount of

HRP, which in turn correlates with the abundance of the target protein.[1]
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Western Blotting Workflow with ML169
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Immunohistochemistry Workflow with ML169
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [HiMedia ML169 TMB Substrate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617897#himedia-mI169-product-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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